N-{[1-(2-chloro-6-fluorobenzyl)-1H-benzimidazol-2-yl]methyl}acetamide

• IUPAC Name: N-[[1-[(2-chloro-6-fluorophenyl)methyl]benzimidazol-2-yl]methyl]acetamide
• InChI: InChI=1S/C17H15ClFN3O/c1-11(23)20-9-17-21-15-7-2-3-8-16(15)22(17)10-12-13(18)5-4-6-14(12)19/h2-8H,9-10H2,1H3,(H,20,23)
• InChI Key: BJKOPRGVDABSTL-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)NCC1=NC2=CC=CC=C2N1CC3=C(C=CC=C3Cl)F
• Molecular Formula: C17H15ClFN3O
• Molecular Weight: 331.8 g/mol

Description

N-{[1-(2-chloro-6-fluorobenzyl)-1H-benzimidazol-2-yl]methyl}acetamide is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields such as medicine, agriculture, and material science.

Mechanism of Action

The exact mechanism of action of N-{[1-(2-chloro-6-fluorobenzyl)-1H-benzimidazol-2-yl]methyl}acetamide is not fully understood. However, it has been suggested that the compound exerts its anti-cancer effects by inducing apoptosis, inhibiting angiogenesis, and suppressing the activity of various signaling pathways involved in cancer progression. The antimicrobial activity of this compound is believed to be due to its ability to disrupt bacterial cell membranes and inhibit bacterial DNA synthesis.
Biochemical and Physiological Effects
Studies have shown that this compound can induce changes in the expression of various genes involved in cancer cell proliferation, apoptosis, and metastasis. It has also been shown to reduce the levels of inflammatory cytokines and oxidative stress markers in vitro and in vivo. However, further studies are needed to fully elucidate the biochemical and physiological effects of this compound.

Advantages and Limitations for Lab Experiments

One advantage of using N-{[1-(2-chloro-6-fluorobenzyl)-1H-benzimidazol-2-yl]methyl}acetamide in lab experiments is its relatively low toxicity, which makes it a suitable candidate for in vitro and in vivo studies. However, its limited solubility in water can make it challenging to work with, and its stability under various experimental conditions needs to be carefully monitored.

Future Directions

Future research on N-{[1-(2-chloro-6-fluorobenzyl)-1H-benzimidazol-2-yl]methyl}acetamide should focus on investigating its potential applications in other fields such as agriculture and material science. Additionally, more studies are needed to fully understand its mechanism of action and to identify potential drug targets. Further optimization of its synthesis method and formulation could also enhance its efficacy and broaden its applications.

Synthesis Methods

N-{[1-(2-chloro-6-fluorobenzyl)-1H-benzimidazol-2-yl]methyl}acetamide can be synthesized using a multi-step process that involves the reaction of 2-chloro-6-fluorobenzylamine with 1H-benzimidazole-2-carboxylic acid, followed by the addition of acetic anhydride and triethylamine. The final product is obtained after purification using column chromatography and recrystallization.

Scientific Research Applications

N-{[1-(2-chloro-6-fluorobenzyl)-1H-benzimidazol-2-yl]methyl}acetamide has been extensively studied for its potential applications in cancer therapy, as it has been shown to inhibit the growth of various cancer cell lines. It has also been investigated for its antimicrobial properties, with promising results against both gram-positive and gram-negative bacteria. Additionally, this compound has been explored as a potential anti-inflammatory and anti-oxidant agent.